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Compound of Interest

Compound Name: Micropeptin 478A

Cat. No.: B15579886

Micropeptin 478A: A Potent Tool for Fibrinolysis
Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Micropeptin 478A is a naturally occurring cyclic depsipeptide isolated from the
cyanobacterium Microcystis aeruginosa. It has been identified as a potent inhibitor of plasmin,
the primary enzyme responsible for the breakdown of fibrin clots. This property makes
Micropeptin 478A a valuable research tool for studying the intricacies of the fibrinolytic
system, investigating the mechanisms of plasmin-mediated pathologies, and exploring novel
therapeutic strategies for fibrinolysis-related disorders. These application notes provide detailed
protocols and data to facilitate the use of Micropeptin 478A in a research setting.

Mechanism of Action

Micropeptin 478A functions as a competitive inhibitor of plasmin, a serine protease. The
inhibitory activity of micropeptins is largely determined by their amino acid composition,
particularly the residues that interact with the active site of the target protease. While the
precise binding mode of Micropeptin 478A to plasmin is yet to be fully elucidated, its low IC50
value suggests a high affinity and specificity for this enzyme.
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Data Presentation

The inhibitory activity of Micropeptin 478A against plasmin has been quantified, highlighting its
potency. For comparative purposes, data on the inhibition of other serine proteases by different
micropeptins are also presented to provide context on the potential specificity of this class of
compounds.

Table 1: Inhibitory Activity of Micropeptin 478A and Other Micropeptins against Various Serine

Proteases
Compound Target Enzyme IC50 Reference
Micropeptin 478A Plasmin 0.1 pg/mL [1](--INVALID-LINK--)
Micropeptin 478A Trypsin Data not available
Micropeptin 478A Chymotrypsin Data not available
Micropeptin TR1058 Chymotrypsin 6.78 uM [2](--INVALID-LINK--)
Aeruginosin TR642 Trypsin 3.80 uM [2](--INVALID-LINK--)
Aeruginosin TR642 Thrombin 0.85 uM [2](--INVALID-LINK--)
Cyanopeptolin (Arg in Trypsin 0.24-0.26 uM [3](--INVALID-LINK--)
position 2)
Cyanopeptolin (Tyr in Chymotrypsin 0.26 uM [3](--INVALID-LINK--)

position 2)

Note: Specific IC50 values for Micropeptin 478A against trypsin and chymotrypsin are not
readily available in the reviewed literature. The provided data for other micropeptins illustrates
the structure-activity relationships within this compound class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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